Cas no 1805511-20-9 (2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride
• CAS No: 1805511-20-9
• MF: C₁₁H₇ClF₆O
• MW: 304.616103410721
• CID: 5038771
• Update Time: 2025-10-29

2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride

• Inchi： 1S/C11H7ClF6O/c1-2-5-3-4-6(9(12)19)8(11(16,17)18)7(5)10(13,14)15/h3-4H,2H2,1H3
• InChI Key： ATJGDSVFPYVNOM-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(CC)=C(C(F)(F)F)C=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride

2,3-Bis(trifluoromethyl)-4-ethylbenzoyl Chloride: A Comprehensive Overview

The compound 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride (CAS No. 1805511-20-9) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the benzene ring at positions 2 and 3, an ethyl group at position 4, and a benzoyl chloride functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and reactivity of aromatic compounds. The presence of two trifluoromethyl groups in 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride significantly influences its electronic properties, making it an excellent candidate for use in advanced materials science. For instance, researchers have explored its potential as a precursor for synthesizing high-performance polymers with exceptional thermal and chemical resistance. These findings underscore the compound's versatility and its role in driving innovation across multiple disciplines.

The benzoyl chloride functional group in this compound is another key feature that contributes to its reactivity. This group is known for its ability to participate in nucleophilic acyl substitution reactions, making it highly valuable in organic synthesis. Recent advancements in catalytic methods have further enhanced the efficiency of reactions involving benzoyl chloride derivatives, enabling the production of complex molecules with greater precision. Such developments have positioned 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of physical properties, 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride exhibits a high melting point due to the strong electron-withdrawing effects of the trifluoromethyl groups. This characteristic makes it suitable for use in high-temperature applications, such as in the formulation of heat-resistant coatings and adhesives. Additionally, its solubility properties have been optimized through recent studies, allowing for easier handling and processing in industrial settings.

The synthesis of 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride typically involves multi-step reactions that require precise control over reaction conditions. Researchers have developed novel synthetic pathways that not only improve yield but also reduce environmental impact. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while minimizing by-products. Such innovations reflect the ongoing efforts to enhance the sustainability of chemical manufacturing processes.

Looking ahead, the demand for 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride is expected to grow as new applications continue to emerge. Its role as a building block in drug discovery has gained particular attention, with recent studies demonstrating its potential in developing novel therapeutic agents targeting complex diseases. Furthermore, its compatibility with modern green chemistry principles positions it as a sustainable choice for future chemical innovations.

In conclusion, 2,3-Bis(trifluoromethyl)-4-ethylbenzoyl chloride (CAS No. 1805511-20-9) stands out as a versatile and valuable compound with wide-ranging applications across various industries. Its unique structure and functional groups make it an essential component in both research and industrial settings. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an even more critical role in shaping the future of chemistry.